
"Glyceryl 1-monooctanoate" physical and
chemical properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Glyceryl 1-monooctanoate

Cat. No.: B020754 Get Quote

Glyceryl 1-Monooctanoate: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Glyceryl 1-monooctanoate, also known as monocaprylin or monooctanoin, is a

monoacylglycerol consisting of a glycerol backbone esterified with one octanoic acid molecule.

[1] This amphiphilic molecule possesses both a hydrophilic glycerol head and a hydrophobic 8-

carbon acyl tail, making it a valuable surfactant and emulsifying agent.[2][3] It finds applications

in the pharmaceutical, cosmetic, and food industries, where it is used for its emulsifying,

stabilizing, and antimicrobial properties.[3][4] Notably, it has demonstrated broad-spectrum

antimicrobial activity against various bacteria and fungi. This technical guide provides a

comprehensive overview of the physical and chemical properties of Glyceryl 1-
monooctanoate, detailed experimental protocols for their determination, and a visualization of

its application in antimicrobial testing.

Chemical and Physical Properties
The fundamental identifiers and physicochemical properties of Glyceryl 1-monooctanoate are

summarized in the tables below.

Table 1: Compound Identification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b020754?utm_src=pdf-interest
https://www.benchchem.com/product/b020754?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5391723.htm
https://www.benchchem.com/product/b020754
https://m.chemicalbook.com/CASEN_502-54-5.htm
https://m.chemicalbook.com/CASEN_502-54-5.htm
https://www.chemimpex.com/products/39014
https://www.benchchem.com/product/b020754?utm_src=pdf-body
https://www.benchchem.com/product/b020754?utm_src=pdf-body
https://www.benchchem.com/product/b020754?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

IUPAC Name 2,3-dihydroxypropyl octanoate

Synonyms
Monocaprylin, Monooctanoin, 1-Monooctanoyl-

rac-glycerol[5]

CAS Number 502-54-5[5]

Chemical Formula C₁₁H₂₂O₄[5]

Molecular Weight 218.29 g/mol [5]

InChI Key GHBFNMLVSPCDGN-UHFFFAOYSA-N[5]

SMILES CCCCCCCC(=O)OCC(O)CO[6]

Table 2: Physicochemical Data
Property Value

Physical State
Solid, powder, or colorless transparent liquid[1]

[4][7]

Melting Point 39.5 - 42 °C[2][3]

Boiling Point 340.0 ± 22.0 °C (Predicted)[3]

Density 1.044 ± 0.06 g/cm³ (Predicted)[3]

Solubility
- Slightly soluble in water[2]- Soluble in

chloroform and ethanol[7]

Stability

Stable under normal storage conditions.

Hydrolyzes into glycerol and caprylic acid under

acidic or basic conditions.[2]

Storage
Store in a freezer at -20°C in a dry, sealed

container.[3][8]

Experimental Protocols
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Detailed methodologies for determining key physical properties of Glyceryl 1-monooctanoate
are outlined below.

Determination of Melting Point (Capillary Method)
This protocol describes the determination of the melting point range of a solid substance using

a melting point apparatus.

Apparatus and Materials:

Melting point apparatus

Glass capillary tubes (sealed at one end)

Glyceryl 1-monooctanoate sample, finely powdered

Spatula

Watch glass

Procedure:

Sample Preparation: Place a small amount of the powdered Glyceryl 1-monooctanoate
onto a clean, dry watch glass.

Capillary Loading: Gently tap the open end of a capillary tube into the powdered sample until

a small amount of the solid is packed into the tube. Invert the tube and tap the sealed end

gently on a hard surface to compact the sample into the bottom. Repeat until the packed

sample height is approximately 2-3 mm.

Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point

apparatus.

Heating:

For an unknown melting point, perform a rapid preliminary heating to determine an

approximate range.
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For a precise measurement, set the heating rate so the temperature rises slowly (1-2 °C

per minute) as it approaches the expected melting point.

Observation: Observe the sample through the magnifying lens. Record the temperature at

which the first droplet of liquid appears (the beginning of the melting range).

Final Reading: Continue heating slowly and record the temperature at which the last solid

crystal melts completely (the end of the melting range).

Purity: A sharp melting range (0.5-1.0 °C) is indicative of a pure compound. Impurities tend to

lower and broaden the melting range.

Determination of Solubility
This protocol provides a qualitative method for assessing the solubility of Glyceryl 1-
monooctanoate in various solvents.

Apparatus and Materials:

Test tubes and rack

Glyceryl 1-monooctanoate sample

Solvents (e.g., water, ethanol, chloroform)

Pipettes or droppers

Vortex mixer or shaker

Procedure:

Sample Addition: Add approximately 0.1 g of Glyceryl 1-monooctanoate to three separate,

clean, and dry test tubes.

Solvent Addition: To the first test tube, add 2 mL of water. To the second, add 2 mL of

ethanol. To the third, add 2 mL of chloroform.

Mixing: Vigorously shake or vortex each test tube for 1-2 minutes to ensure thorough mixing.
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Observation: Allow the tubes to stand and observe the results.

Soluble: The substance forms a clear, homogenous solution with no visible particles.

Slightly Soluble: The substance partially dissolves, potentially forming a cloudy suspension

or leaving undissolved particles.

Insoluble: The substance does not dissolve, and two distinct layers may form, or the solid

will settle at the bottom.

Recording: Record the solubility of Glyceryl 1-monooctanoate in each of the tested

solvents.

Biological Activity and Experimental Workflow
Glyceryl 1-monooctanoate is recognized for its antimicrobial properties, capable of inhibiting

the growth of a broad spectrum of bacteria and fungi. A common method to quantify this activity

is the Minimum Inhibitory Concentration (MIC) assay, which determines the lowest

concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

The following diagram illustrates a typical workflow for a broth microdilution MIC test.
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Preparation

Assay Setup (96-Well Plate)

Controls

Prepare Stock Solution
of Glyceryl 1-monooctanoate

Perform Serial Dilution:
Add 50 µL of Compound Stock to First Well,
Mix, and Transfer 50 µL to Subsequent Wells

Prepare Sterile
Growth Medium (Broth)

Dispense 50 µL of
Broth into Each Well

Prepare Standardized
Microbial Inoculum
(~5x10^5 CFU/mL)

Inoculate Each Well
with 50 µL of

Microbial Suspension

Step 1

Step 2

Incubate Plate
(e.g., 18-24h at 37°C)

Positive Control:
Broth + Inoculum
(No Compound)

Negative Control:
Broth Only

(No Inoculum)

Determine MIC:
Lowest Concentration with

No Visible Growth (Turbidity)

Click to download full resolution via product page

Fig 1. Workflow for Minimum Inhibitory Concentration (MIC) Assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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